6-Amino-8-(3-hydroxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
6-Amino-8-(3-hydroxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
303959-37-7
VCID:
VC0459258
InChI:
InChI=1S/C19H17N5O/c1-24-6-5-14-15(8-20)18(23)19(10-21,11-22)17(16(14)9-24)12-3-2-4-13(25)7-12/h2-5,7,16-17,25H,6,9,23H2,1H3/t16-,17+/m0/s1
SMILES:
CN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC(=CC=C3)O
Molecular Formula:
C19H17N5O
Molecular Weight:
331.4g/mol
6-Amino-8-(3-hydroxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 303959-37-7
Main Products
VCID: VC0459258
Molecular Formula: C19H17N5O
Molecular Weight: 331.4g/mol
| CAS No. | 303959-37-7 |
|---|---|
| Product Name | 6-Amino-8-(3-hydroxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
| Molecular Formula | C19H17N5O |
| Molecular Weight | 331.4g/mol |
| IUPAC Name | (8S,8aR)-6-amino-8-(3-hydroxyphenyl)-2-methyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C19H17N5O/c1-24-6-5-14-15(8-20)18(23)19(10-21,11-22)17(16(14)9-24)12-3-2-4-13(25)7-12/h2-5,7,16-17,25H,6,9,23H2,1H3/t16-,17+/m0/s1 |
| Standard InChIKey | YQEXPWQWQQCOSX-DLBZAZTESA-N |
| Isomeric SMILES | CN1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=CC(=CC=C3)O |
| SMILES | CN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC(=CC=C3)O |
| Canonical SMILES | CN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC(=CC=C3)O |
| PubChem Compound | 6355397 |
| Last Modified | Nov 11 2021 |
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